N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

Specification

• CAS No.: 921116-67-8
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5
• IUPAC Name: N-[2-[3-(2-methoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• Standard InChI: InChI=1S/C18H21N3O5S2/c1-26-18-11-7-5-9-14(18)17-12-16(19-21(17)28(3,24)25)13-8-4-6-10-15(13)20-27(2,22)23/h4-11,17,20H,12H2,1-3H3
• Standard InChI Key: MUNCKACQWPRYRB-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2CC(=NN2S(=O)(=O)C)C3=CC=CC=C3NS(=O)(=O)C

Introduction

N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a complex organic compound belonging to the sulfonamide class, which is widely recognized for its applications in medicinal chemistry, particularly as antibacterial agents and enzyme inhibitors. This compound features a central pyrazole ring, methanesulfonyl groups, and a phenyl group, contributing to its potential biological activity and applications in drug development.

Synthesis and Characterization

The synthesis of N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide involves multi-step organic reactions. The process requires careful control of reaction conditions such as temperature, pH, and solvent choice to optimize yield and purity. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure of intermediates and the final product.

Potential Applications

This compound is synthesized for research purposes and may have applications in drug development due to its structural features that suggest potential therapeutic effects. Sulfonamides are known for their antibacterial properties, but further research is necessary to elucidate specific targets and pathways influenced by this compound.

Comparison with Similar Compounds

Other sulfonamide derivatives, such as N-{2-[1-methanesulfonyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, share similar structural features and potential applications in medicinal chemistry. These compounds are also being researched for their biological activities and mechanisms of action.

Future Research Directions

Further investigation into the biological activities and mechanisms of N-{2-[1-methanesulfonyl-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is crucial to fully explore its therapeutic potential. This includes studying its interactions with biological targets and assessing its efficacy in various disease models.